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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the covalent labeling of proteins with the
fluorescent dye ATTO 390. ATTO 390 is a versatile dye with a coumarin structure,
characterized by high fluorescence quantum yield, a large Stokes shift, and good photostability.
[1][2][3][4] These properties make it an excellent choice for various applications in life sciences,
including fluorescence microscopy, single-molecule detection, and flow cytometry.

The following sections detail the chemical properties of ATTO 390 and provide step-by-step
protocols for labeling proteins using two common reactive derivatives: ATTO 390 NHS ester for
targeting primary amines and ATTO 390 maleimide for targeting free sulfhydryl groups.

Properties of ATTO 390

ATTO 390 is a fluorescent label that can be efficiently excited in the range of 360 - 410 nm.[3]
Its key spectral and physical properties are summarized in the table below.
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Property Value Reference
Excitation Maximum (Aabs) 390 nm [11121131[5]
Emission Maximum (Afl) 476 nm /479 nm (1112116171

Molar Extinction Coefficient
2.4 x 10M M-1 cm-1
(emax)

[LIE2]E8105]07]

Fluorescence Quantum Yield
(nfl)

90%

[11(31[7]

Fluorescence Lifetime (tfl) 5.0 ns

[11E31[7]

Molecular Weight (NHS ester) 440 g/mol

[1](21[5]

Molecular Weight (Maleimide) 465 g/mol

[1]5]

Protein Labeling with ATTO 390 NHS Ester

ATTO 390 NHS ester is designed to react with primary amino groups (-NH2) on proteins, such

as the side chain of lysine residues or the N-terminus, to form a stable amide bond.[1][5] The

reaction is most efficient at an alkaline pH where the amino groups are deprotonated and thus

more nucleophilic.[1][5]

a. Materials Required:

e Protein of interest

e ATTO 390 NHS ester

o Amine-free, anhydrous DMSO or DMF

e Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3[2]

 Purification column (e.g., Sephadex G-25)[2][5]
e Phosphate-Buffered Saline (PBS), pH 7.4

b. Protocol:
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Protein Preparation:
o Dissolve the protein in the labeling buffer at a concentration of 2 mg/mL.[2]

o Ensure the protein solution is free of amine-containing substances like Tris or glycine.[2] If
necessary, dialyze the protein against PBS and then adjust the pH to 8.3 with 1 M sodium
bicarbonate.[2]

ATTO 390 NHS Ester Stock Solution Preparation:

o Immediately before use, dissolve the ATTO 390 NHS ester in anhydrous, amine-free
DMSO or DMF to a concentration of 2 mg/mL.[1][2]

Labeling Reaction:

o While gently stirring, add the desired molar excess of the ATTO 390 NHS ester stock
solution to the protein solution. A 2 to 15-fold molar excess is a general starting point, with
the optimal ratio being protein-dependent.[2] For antibodies, a higher molar excess (e.g.,
4:1 or greater) is often recommended.[2]

o Incubate the reaction for 30 to 60 minutes at room temperature with continuous stirring.[2]
Purification:

o Separate the labeled protein from unreacted dye using a gel filtration column (e.g.,
Sephadex G-25) pre-equilibrated with PBS.[2][5]

o Collect the fractions containing the labeled protein, which will typically be the first colored
band to elute.

Storage:

o Store the purified conjugate at 4°C for short-term storage or in aliquots at -20°C for long-
term storage.[5] Protect from light.[5]
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Caption: Reaction of ATTO 390 NHS ester with a primary amine on a protein.

Protein Labeling with ATTO 390 Maleimide

ATTO 390 maleimide is used for the specific labeling of free sulthydryl groups (-SH), such as
those on cysteine residues.[1][7] The maleimide group reacts with the thiol group to form a
stable thioether bond.[5][7] This reaction is most efficient at a neutral pH.

a. Materials Required:

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-atto-390-protein-labeling
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#application-notes-and-protocols-for-atto-390-protein-labeling
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#application-notes-and-protocols-for-atto-390-protein-labeling
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#application-notes-and-protocols-for-atto-390-protein-labeling
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20390.pdf
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/299/143/89740dat.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/299/143/89740dat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protein of interest containing free thiols

ATTO 390 maleimide

Anhydrous, amine-free DMSO or DMF

Reaction Buffer: 10-100 mM phosphate, Tris, or HEPES buffer, pH 7.0-7.5[7]
(Optional) Reducing agent such as DTT or TCEP

Purification column (e.g., Sephadex G-25)[7]
. Protocol:

Protein Preparation:

o Dissolve the protein at a concentration of 50-100 pM in the reaction buffer.[7]

o If the protein contains disulfide bonds that need to be labeled, they must first be reduced.
Use a 10-fold molar excess of a reducing agent like TCEP or DTT. If DTT is used, it must
be removed by dialysis or gel filtration before adding the maleimide dye.[7]

o To prevent re-oxidation of thiols, it is advisable to perform the labeling in an oxygen-free
environment.[7]

ATTO 390 Maleimide Stock Solution Preparation:

o Immediately prior to use, prepare a 10-20 mM stock solution of ATTO 390 maleimide in
anhydrous, amine-free DMSO or DMF.[1][7] Protect the solution from light.[1]

Labeling Reaction:

o Add a 10-20 molar excess of the ATTO 390 maleimide stock solution to the protein
solution.[7]

o Incubate the reaction for 2 hours at room temperature with gentle stirring.

Purification:
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o Remove unreacted dye and hydrolyzed maleimide using a gel filtration column (e.g.,
Sephadex G-25) pre-equilibrated with the desired buffer (e.g., PBS).[5]

o Collect the protein-containing fractions.

e Storage:

o Store the labeled protein at 4°C or -20°C, protected from light.[5]
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Caption: General experimental workflow for protein labeling with ATTO 390.
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Summary of Labeling Parameters

The following tables summarize the key quantitative parameters for the two labeling protocols.

Table 1: ATTO 390 NHS Ester Labeling Parameters

Parameter Recommended Value Reference
Target Residue Primary Amines (e.g., Lysine) [1][5]
Buffer pH 8.0-9.0 [2][5]
Protein Concentration > 2 mg/mL [2]
Dye:Protein Molar Ratio 2-15 [2]
Reaction Time 30 - 60 minutes [2]
Reaction Temperature Room Temperature [2]

Table 2: ATTO 390 Maleimide Labeling Parameters
Parameter Recommended Value Reference
Target Residue Thiols (e.g., Cysteine) [11[7]
Buffer pH 7.0-75 [51[7]
Protein Concentration 50 - 100 uM [7]
Dye:Protein Molar Ratio 10-20 [7]
Reaction Time 2 hours N/A

Reaction Temperature

Room Temperature

[7]

Disclaimer: These protocols provide a general guideline. Optimization may be required for

specific proteins and applications. It is recommended to perform a trial labeling with varying

dye-to-protein ratios to determine the optimal conditions for your experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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